N-(4-methylbenzyl)-2-(4-oxobenzofuro[3,2-d]pyrimidin-3(4H)-yl)acetamide

• IUPAC Name: N-[(4-methylphenyl)methyl]-2-(4-oxo-[1]benzofuro[3,2-d]pyrimidin-3-yl)acetamide
• InChI: InChI=1S/C20H17N3O3/c1-13-6-8-14(9-7-13)10-21-17(24)11-23-12-22-18-15-4-2-3-5-16(15)26-19(18)20(23)25/h2-9,12H,10-11H2,1H3,(H,21,24)
• InChI Key: NEUVSVNRVRSVPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CN2C=NC3=C(C2=O)OC4=CC=CC=C43
• Molecular Formula: C20H17N3O3
• Molecular Weight: 347.4 g/mol

Description

N-(4-methylbenzyl)-2-(4-oxobenzofuro[3,2-d]pyrimidin-3(4H)-yl)acetamide is a chemical compound with potential therapeutic applications. It is a member of the benzofuro[3,2-d]pyrimidine family, which has been extensively studied for their anti-tumor, anti-inflammatory, and anti-viral properties. In

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Techniques: Advanced synthesis techniques have been employed to create various pyrimidine and pyrimidinone derivatives, highlighting the flexibility and adaptability of these chemical frameworks for different scientific applications. For instance, novel synthesis routes have been developed for creating 5-deaza analogues of aminopterin and folic acid, showcasing significant anticancer activity in vitro and in vivo (Su et al., 1986).
• Crystal Structure Analysis: The crystal structures of various pyrimidinyl compounds have been elucidated, providing insights into their molecular conformations and potential interactions with biological targets. This structural information is crucial for understanding the mode of action of these compounds at the molecular level (Subasri et al., 2016).

Biological Activities

• Anticancer Activity: Research has demonstrated the potential of pyrimidine derivatives as anticancer agents, with specific compounds showing appreciable cancer cell growth inhibition against various cancer cell lines. This highlights the therapeutic potential of these compounds in cancer treatment (Al-Sanea et al., 2020).
• Antimicrobial Activity: Pyrimidine and oxazinone derivatives have been synthesized and tested for their antimicrobial properties, with some compounds displaying good antibacterial and antifungal activities. This suggests their potential use as antimicrobial agents in various applications (Hossan et al., 2012).

Chemical Properties and Interaction Analysis

• Molecular Docking and QSAR Studies: Computational studies, including molecular docking and quantitative structure-activity relationship (QSAR) analyses, have been conducted to predict the bioactive conformations of pyrimidinylthiobenzoates, providing valuable insights into their interaction with biological targets and guiding the design of more potent inhibitors (He et al., 2007).